Cas no 159062-85-8 (3-(2-Deoxypentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-9H-imidazo(1,2-a)purin-9-one)

• Product Name: 3-(2-Deoxypentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-9H-imidazo(1,2-a)purin-9-one
• CAS No: 159062-85-8
• MF: C₁₃H₁₇N₅O₆
• MW: 339.303982496262
• CID: 192952
• PubChem ID: 158360
• Update Time: 2025-04-19

3-(2-Deoxypentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-9H-imidazo(1,2-a)purin-9-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Deoxypentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-9H-imidazo(1,2-a)purin-9-one
• 3-(2-Deoxypentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-9H-imidazo(1,2-a)purin-9-o...
• 6,7-dihydroxy-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-4,7-dihydroimidazo[1,2-a]purin-9-one
• 3-(2-Deoxy-beta-D-erythro-pentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-9H-imidazo(1,2-a)purin-9-one
• 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-6,7-dihydroxy-6-met
• 9H-Imidazo(1,2-a)purin-9-one, 3-(2-deoxy-beta-D-erythro-pentofuranosyl)-3,5,6,7-tetrahydro-6,7-dihydroxy-6-methyl-
• Methylglyoxal-deoxyguanosine adduct
• MG-dG Adduct
• DTXSID30936040
• SCHEMBL23647926
• 6,7-dihydroxy-3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-methyl-5,7-dihydroimidazo[1,2-a]purin-9-one
• 159062-85-8
• 3-(2-Deoxypentofuranosyl)-6,7-dihydroxy-6-methyl-3,5,6,7-tetrahydro-9H-imidazo[1,2-a]purin-9-one

• Inchi： 1S/C13H17N5O6/c1-13(23)11(22)18-10(21)8-9(15-12(18)16-13)17(4-14-8)7-2-5(20)6(3-19)24-7/h4-7,11,19-20,22-23H,2-3H2,1H3,(H,15,16)/t5-,6+,7+,11?,13?/m0/s1
• InChI Key： FGUOIKXAPPJNLE-GFAWAZIOSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(N3C(=NC1=2)NC(C)(C3O)O)=O)O

Computed Properties

• Exact Mass: 339.11788328g/mol
• Monoisotopic Mass: 339.11788328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues